Cas no 2680891-48-7 (benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate)
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate
- 2680891-48-7
- EN300-28302478
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- Inchi: 1S/C20H24N2O6/c1-3-10-26-18-12-16(17(22(24)25)13-19(18)27-11-4-2)21-20(23)28-14-15-8-6-5-7-9-15/h5-9,12-13H,3-4,10-11,14H2,1-2H3,(H,21,23)
- InChI Key: SAQIJJRKQPDPRN-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=C(C(=CC=1OCCC)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 388.16343649g/mol
- Monoisotopic Mass: 388.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 103Ų
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28302478-1g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28302478-5g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28302478-10g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28302478-0.05g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28302478-0.1g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28302478-0.25g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28302478-0.5g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28302478-1.0g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28302478-2.5g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28302478-5.0g |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate |
2680891-48-7 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate
Benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate: A Comprehensive Overview
Benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate, identified by the CAS number 2680891-48-7, is a complex organic compound with significant applications in various chemical industries. This compound is a derivative of carbamate, a class of compounds widely used in agriculture, pharmaceuticals, and industrial settings. The structure of benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate comprises a benzene ring substituted with nitro and dipropoxy groups, which contribute to its unique chemical properties.
The synthesis of this compound involves a series of intricate reactions, including nitration and alkoxylation processes. Recent advancements in synthetic chemistry have enabled the production of this compound with higher efficiency and purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal environmental impact and cost-effectiveness.
One of the most notable applications of benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate is in the agricultural sector as a component in pesticides and herbicides. The compound's ability to inhibit specific enzymes in pests makes it an effective tool for crop protection. Studies have shown that this compound exhibits high selectivity towards target organisms, reducing its impact on non-target species and enhancing its eco-friendliness.
In addition to its agricultural uses, this compound has potential applications in the pharmaceutical industry. Ongoing research investigates its role as an intermediate in drug synthesis, particularly in the development of new antibiotics and anticancer agents. The presence of nitro groups in the molecule has been linked to anti-inflammatory properties, making it a promising candidate for therapeutic applications.
The environmental fate and toxicity of benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate have been extensively studied to ensure its safe use. Research indicates that the compound undergoes rapid degradation under environmental conditions, minimizing its persistence in ecosystems. However, further studies are required to fully understand its long-term effects on soil microorganisms and aquatic life.
Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of this compound. Advanced modeling techniques have been employed to predict its bioavailability and partition coefficients, aiding in the design of more effective formulations.
In conclusion, benzyl N-(2-nitro-4,5-dipropoxyphenyl)carbamate is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and scientific frontiers.
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